Cas no 72055-62-0 (Adenosine, 3-methyl-)

• Product Name: Adenosine, 3-methyl-
• CAS No: 72055-62-0
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• CID: 572248
• PubChem ID: 172963
• Update Time: 2025-04-19

Adenosine, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 3-methyl-
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-imino-3-methylpurin-9-yl)oxolane-3,4-diol
• 3-methyladenosine
• DTXSID50992784
• Adenosine, N,6-didehydro-3,6-dihydro-3-methyl-
• SCHEMBL20267951
• 72055-62-0
• 3-Methyl-9-pentofuranosyl-3,9-dihydro-6H-purin-6-imine

• Inchi： 1S/C11H15N5O4/c1-15-3-14-9(12)6-10(15)16(4-13-6)11-8(19)7(18)5(2-17)20-11/h3-5,7-8,11-12,17-19H,2H2,1H3/b12-9-/t5-,7-,8-,11-/m1/s1
• InChI Key： RIFDKYBNWNPCQK-JOLDIKRXSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2/C(=N/[H])/N=CN(C)C1=2)O)O

Computed Properties

• Exact Mass: 281.112
• Monoisotopic Mass: 281.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.88
• Boiling Point: 655.4°C at 760 mmHg
• Flash Point: 350.2°C
• Refractive Index: 1.823

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides